Cas no 1093759-59-1 (Tert-Butyl 4-methoxy-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 4-methoxy-1H-indole-1-carboxylate
• CAS No: 1093759-59-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD09834877
• CID: 1039470
• PubChem ID: 49758848
• Update Time: 2025-04-20

Tert-Butyl 4-methoxy-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-methoxy-1H-indole-1-carboxylate
• 4-Methoxy-1H-indole-1-carboxylic acid tert-butyl ester
• N-BOC-4-METHOXYINDOLE
• tert-butyl 4-methoxyindole-1-carboxylate
• 4-methoxyindole-1-carboxylic acid tert-butyl ester
• AK104837
• ANW-70945
• CTK8C4012
• KB-80947
• N-t-boc-4-methoxyindole
• SureCN8211914
• t-Butyl 4-methoxyindole-1-carboxylate
• FCH1627018
• AX8239045
• 2-Methyl-2-propanyl 4-methoxy-1H-indole-1-carboxylate
• F52694
• A895062
• 1093759-59-1
• AKOS016008051
• DTXSID90677962
• DS-4404
• DB-371435
• SCHEMBL8211914
• tert-Butyl4-methoxy-1H-indole-1-carboxylate
• CS-M0034
• Tert-Butyl 4-methoxy-1H-indole-1-carboxylate

• MDL： MFCD09834877
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(16)15-9-8-10-11(15)6-5-7-12(10)17-4/h5-9H,1-4H3
• InChI Key： DNCPOYDMSDZLSB-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C(=CC=CC1=2)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.2

Experimental Properties

• Density: 1.10
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids